Cas no 3851-49-8 (2-(Chloromethyl)-3-fluorobiphenyl)

• Product Name: 2-(Chloromethyl)-3-fluorobiphenyl
• CAS No: 3851-49-8
• MF: C₁₃H₁₀ClF
• MW: 220.669906139374
• CID: 4997919
• Update Time: 2025-04-23

2-(Chloromethyl)-3-fluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-fluorobiphenyl

• Inchi： 1S/C13H10ClF/c14-9-12-11(7-4-8-13(12)15)10-5-2-1-3-6-10/h1-8H,9H2
• InChI Key： NKZHMBQASXWXNW-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=CC=1C1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 4
• Topological Polar Surface Area: 0

Additional information on 2-(Chloromethyl)-3-fluorobiphenyl

2-(Chloromethyl)-3-fluorobiphenyl (CAS No. 3851-49-8): A Versatile Intermediate in Modern Organic Synthesis

The 2-(Chloromethyl)-3-fluorobiphenyl (CAS 3851-49-8) is a highly valuable fluorinated biphenyl derivative that has gained significant attention in pharmaceutical and materials science research. This organofluorine compound serves as a crucial building block in the synthesis of various advanced materials and bioactive molecules. With its unique molecular structure featuring both chloromethyl and fluoro functional groups, this compound offers exceptional reactivity patterns that make it indispensable in modern synthetic chemistry.

Recent studies highlight the growing importance of fluorinated organic compounds like 2-(Chloromethyl)-3-fluorobiphenyl in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics. The presence of fluorine atoms often enhances metabolic stability and membrane permeability of drug candidates, addressing one of the most searched topics in medicinal chemistry: "how to improve drug bioavailability". Researchers frequently search for "fluorinated building blocks for drug synthesis" and "CAS 3851-49-8 applications", reflecting the compound's relevance in current pharmaceutical R&D.

The physical and chemical properties of 2-(Chloromethyl)-3-fluorobiphenyl make it particularly useful in cross-coupling reactions and nucleophilic substitutions. Its molecular weight of 220.66 g/mol and balanced lipophilicity parameters contribute to its widespread use in creating liquid crystal materials and organic electronic components. These applications align with trending searches about "advanced materials for OLED technology" and "fluorinated compounds in electronics", demonstrating the compound's importance beyond pharmaceutical applications.

In synthetic methodology development, 2-(Chloromethyl)-3-fluorobiphenyl serves as an excellent substrate for studying regioselective functionalization of aromatic systems. The ortho-fluorine substituent influences the compound's reactivity through both electronic effects and steric factors, making it a popular choice for investigating "directed ortho-metalation" (a frequently searched term in organic chemistry forums). This characteristic has led to its use in developing novel catalytic systems and asymmetric synthesis protocols.

The safety profile and handling considerations of 2-(Chloromethyl)-3-fluorobiphenyl follow standard laboratory practices for organohalogen compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) should be used when handling this material, as with any chemical reagent. This information responds to common search queries like "safe handling of fluorinated compounds" and "3851-49-8 safety data" frequently encountered in laboratory settings.

From a commercial perspective, 2-(Chloromethyl)-3-fluorobiphenyl has seen steady demand growth, particularly from contract research organizations (CROs) and specialty chemical manufacturers. Market analysis shows increasing interest in "custom fluorination services" and "tailor-made biphenyl derivatives", with this compound often appearing in supplier catalogs. The global push toward green chemistry has also spurred research into more sustainable production methods for such fine chemicals, another hot topic in chemical industry searches.

Quality control of 2-(Chloromethyl)-3-fluorobiphenyl typically involves HPLC analysis and spectroscopic characterization (including 1H NMR and 19F NMR). The compound's purity is crucial for its applications, especially in pharmaceutical synthesis where even minor impurities can affect downstream reactions. This connects with frequently searched quality-related terms like "HPLC methods for fluorinated compounds" and "NMR characterization of aromatic chlorides", highlighting the technical aspects that researchers care about.

Looking forward, the applications of 2-(Chloromethyl)-3-fluorobiphenyl are expected to expand into emerging areas such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These cutting-edge materials are currently among the most searched topics in materials science, with particular interest in "fluorinated linkers for porous materials". The compound's versatile reactivity makes it an attractive candidate for constructing such advanced nanostructured materials with tailored properties.

For researchers working with 2-(Chloromethyl)-3-fluorobiphenyl, proper storage conditions (typically under inert atmosphere at low temperatures) and stability considerations are important practical aspects. These operational details generate many search queries like "long-term storage of reactive aryl chlorides" and "handling air-sensitive fluorinated compounds". The compound's stability under various conditions has been the subject of several shelf-life studies in the chemical literature.

In conclusion, 2-(Chloromethyl)-3-fluorobiphenyl (CAS 3851-49-8) represents a prime example of how multifunctional aromatic compounds continue to enable innovations across chemistry-driven industries. Its unique combination of reactivity, stability, and structural features ensures its ongoing relevance in addressing current challenges in medicinal chemistry, materials science, and catalysis research. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as a valuable tool in the chemist's repertoire.